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Compound of Interest

Compound Name: Bromine nitrate

Cat. No.: B14655920

Disclaimer: Specific safety data for Bromine Nitrate is not readily available in the public
domain. The following guidance is based on the well-documented hazardous properties of
Bromine and general best practices for handling highly reactive, corrosive, and toxic chemicals.
Researchers, scientists, and drug development professionals must consult the specific Safety
Data Sheet (SDS) for Bromine Nitrate provided by the manufacturer before commencing any
work. The information provided herein should be used as a supplementary resource to a
comprehensive risk assessment.

Essential Personal Protective Equipment (PPE)

When handling Bromine Nitrate, a stringent PPE protocol is paramount to ensure personal
safety. This includes comprehensive protection for the eyes, face, skin, and respiratory system.

Eye and Face Protection:

o Chemical Splash Goggles: Must be worn at all times when working with liquid bromine to
protect from splash hazards and vapors.[1]

o Face Shield: A face shield is recommended in addition to goggles when handling corrosive
substances to provide a further layer of protection.[2][3][4]

Skin Protection:
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e Gloves: Fluorinated rubber gloves are recommended for handling liquid bromine.[1] For
agueous solutions, nitrile and neoprene gloves are suitable alternatives.[1][3] It is crucial to
check with the glove manufacturer for compatibility.[2][3]

» Protective Clothing: A fully buttoned lab coat, long pants, and closed-toe shoes are
mandatory.[1][2] Chemical-resistant aprons and boots should also be worn.[5] In the event of
a spill or when high levels of exposure are possible, a gas-tight chemical protection suit may
be necessary.[2]

Respiratory Protection:

» A NIOSH-approved full-facepiece respirator with an organic vapor/acid gas cartridge
specifically approved for Bromine should be used when engineering controls are insufficient
or during emergency situations.[6] Respirator use requires medical clearance, fit testing, and
enrollment in a respiratory protection program.[3]

Operational Plan: Safe Handling and Storage

All work with Bromine Nitrate must be conducted within a properly functioning and certified
laboratory chemical fume hood.[1][2][3] The sash should be kept as low as possible to minimize
the escape of fumes and to act as a physical barrier.[1]

Storage:

o Store in a cool, dry, well-ventilated area away from direct sunlight, heat, sparks, and flame.[1]

[5]

o Containers should be kept tightly closed and stored upright to prevent leakage.[1] Opened
containers must be carefully resealed.[1]

o Store in a designated corrosives area and away from incompatible materials such as
reducing agents, alkali metals, powdered metals, organic materials, and ammonia.[1][3]
Bromine will attack some plastics, rubber, and coatings.[1][3]

Handling:

¢ Avoid contact with skin, eyes, and clothing.[1]
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e Avoid inhalation and ingestion.[1]
e Handle and open containers with care, loosening the closure cautiously.[1]

o Use equipment made of compatible materials such as Kynar, Teflon, Monel, Pyrex, glass, or
lead-lined steel.[1]

Quantitative Exposure Limits for Bromine

- Time-Weighted Average Short-Term-I%xposure Limit
(TWA) (STEL) / Ceiling

OSHA 0.1 ppm (8-hour)[6]

NIOSH 0.1 ppm (10-hour)[3][6] 0.3 ppm (15-minute)[3][6]

ACGIH 0.1 ppm[3] 0.2 ppm[3]

Emergency and Disposal Protocols

Emergency Procedures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-30
minutes at an emergency eyewash station, lifting the upper and lower eyelids.[1][2][6]
Remove contact lenses if present and easy to do.[1][4] Seek immediate medical attention.[1]

[2][6]

» Skin Contact: Immediately flush the affected skin with plenty of soap and water for at least 15
minutes while removing contaminated clothing and shoes.[1][6] For large area exposure, use
an emergency shower.[3] Seek immediate medical attention.[1][6]

 Inhalation: Move the person to fresh air.[1][6] If breathing is difficult, administer oxygen.[1][6]
If breathing has stopped, begin artificial respiration, but do NOT use mouth-to-mouth
resuscitation.[1][6] Seek immediate medical attention.[1][6]

 Ingestion: Do NOT induce vomiting.[7] Rinse the mouth with water.[8] Never give anything by
mouth to an unconscious person.[1] Seek immediate medical attention.[1][2]

Spill Response:
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« Small Spill (<1 liter): If trained and equipped, personnel may clean up a small spill. Evacuate
the area and avoid breathing vapors.[1] Confine the spill using an inert, dry absorbent
material like sand or vermiculite (do not use combustible materials).[2][5] Place the absorbed
material into a sealable, compatible waste container.[3]

o Large Spill (>1 liter): Immediately evacuate the area, secure it, and call emergency services
(911) and the Environmental Health & Safety office.[1][3]

Disposal Plan:

o Waste Bromine and contaminated materials must be collected in a sealable, airtight, and
compatible hazardous waste container.[3]

e The container must be properly labeled as hazardous waste.[2]
» Store waste containers in a designated area, away from incompatible materials.[2][3]

o Disposal must be handled by a licensed hazardous waste disposal service in accordance
with all local, state, and federal regulations.[6][9] Methods may include neutralization with
reducing agents like sodium thiosulfate or incineration at a licensed facility.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

inte

nded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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